2-Carbamoyloxymethyl-5-(3,5-dichlorophenylthio)-4-isopropyl-1-(pyridin-3-yl)methyl-1H-imidazole

• CAS No.: 178979-83-4
• Molecular Formula: C20H20Cl2N4O2S
• Molecular Weight: 451.4 g/mol
• IUPAC Name: [5-(3,5-dichlorophenyl)sulfanyl-4-propan-2-yl-1-(pyridin-3-ylmethyl)imidazol-2-yl]methyl carbamate
• InChI: InChI=1S/C20H20Cl2N4O2S/c1-12(2)18-19(29-16-7-14(21)6-15(22)8-16)26(10-13-4-3-5-24-9-13)17(25-18)11-28-20(23)27/h3-9,12H,10-11H2,1-2H3,(H2,23,27)
• InChI Key: FXLIMEXJUUBWBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N(C(=N1)COC(=O)N)CC2=CN=CC=C2)SC3=CC(=CC(=C3)Cl)Cl

Description

This compound is a substituted imidazole derivative characterized by a carbamoyloxymethyl group at position 2, a 3,5-dichlorophenylthio substituent at position 5, an isopropyl group at position 4, and a pyridin-3-ylmethyl moiety at position 1 of the imidazole ring. Its molecular formula is C₂₀H₂₀Cl₂N₄O₂S, with a molecular weight of 463.37 g/mol.

Biological Activity

Overview of Imidazole Derivatives

Imidazole is a five-membered heterocyclic compound containing two nitrogen atoms. Compounds containing the imidazole ring are of significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

Structure-Activity Relationship (SAR)

The biological activity of imidazole derivatives often depends on various structural features, including:

• Substituents on the ring : The presence of electron-withdrawing or electron-donating groups can significantly alter the compound's reactivity and interaction with biological targets.
• Positioning of substituents : The location of substituents can influence the compound's binding affinity to receptors or enzymes.
• Stereochemistry : The three-dimensional arrangement of atoms in space can affect how well a compound fits into its target site.

Antimicrobial Activity

Imidazole derivatives are known for their antimicrobial properties. For instance, compounds like clotrimazole and miconazole are widely used as antifungal agents. The mechanism often involves inhibition of ergosterol synthesis in fungal cell membranes.

Case Study:
Research has shown that certain imidazole derivatives exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA). For example, modifications that enhance lipophilicity can improve membrane penetration and increase antibacterial efficacy .

Anticancer Activity

Imidazole-based compounds have also been investigated for their potential anticancer properties. Some derivatives act as inhibitors of key signaling pathways involved in tumor growth and proliferation.

Research Findings:
A study highlighted that specific imidazole compounds could inhibit the PI3K/AKT/mTOR signaling pathway, leading to reduced tumor growth in xenograft models . This suggests that modifications to the imidazole structure can yield potent anticancer agents.

Other Biological Activities

Imidazole derivatives have been explored for various other biological activities, including:

• Anti-inflammatory effects : Some compounds have shown promise in reducing inflammation through inhibition of pro-inflammatory cytokines.
• Neuroprotective effects : Certain imidazoles have been studied for their potential to protect neural cells from oxidative stress.

Summary Table of Biological Activities

Activity Type	Example Compounds	Mechanism of Action
Antimicrobial	Clotrimazole, Miconazole	Inhibition of ergosterol synthesis
Anticancer	Various imidazoles	Inhibition of PI3K/AKT/mTOR pathway
Anti-inflammatory	Selected derivatives	Inhibition of pro-inflammatory cytokines
Neuroprotective	Specific imidazoles	Protection against oxidative stress

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

Capravirine (5-[(3,5-dichlorophenyl)thio]-4-isopropyl-1-(4-pyridylmethyl)imidazole-2-methanol carbamate) Structural Differences:

• Pyridine substitution: Capravirine features a pyridin-4-ylmethyl group at position 1, whereas the compound has a pyridin-3-ylmethyl substituent. This positional isomerism may influence receptor binding or metabolic stability.
• Carbamoyloxymethyl vs. Pharmacological Profile:
• Capravirine is a well-documented non-nucleoside reverse transcriptase inhibitor (NNRTI) with activity against HIV-1. Its 4-pyridylmethyl group enhances interaction with hydrophobic pockets in the HIV-1 reverse transcriptase enzyme. The pyridin-3-ylmethyl variant’s activity remains underexplored but could exhibit altered binding kinetics due to steric or electronic effects .

Other Imidazole Derivatives

• 4-Isopropyl-5-(3,5-dichlorophenylthio)imidazole Core :

• This scaffold is shared with several antiviral and antifungal agents. Modifications at positions 1 and 2 dictate target specificity. For example, replacing the pyridinylmethyl group with benzyl or alkyl chains reduces potency against viral enzymes but may enhance antibacterial activity .
  • Carbamate vs. Ether or Ester Linkages :
• Carbamoyloxymethyl groups generally improve metabolic stability compared to ester-linked substituents, which are prone to hydrolysis by esterases. This property may extend the compound’s half-life in vivo relative to analogues with ester groups .

Comparative Data Table

Property/Compound	2-Carbamoyloxymethyl-5-(3,5-dichlorophenylthio)-4-isopropyl-1-(pyridin-3-yl)methyl-1H-imidazole	Capravirine (Pyridin-4-ylmethyl analogue)
Molecular Formula	C₂₀H₂₀Cl₂N₄O₂S	C₂₀H₂₀Cl₂N₄O₂S
Substituent at Position 1	Pyridin-3-ylmethyl	Pyridin-4-ylmethyl
Enzymatic Target (Hypothesized)	HIV-1 reverse transcriptase (inference from structural analogy)	HIV-1 reverse transcriptase (confirmed)
Metabolic Stability	High (carbamate group resists hydrolysis)	Moderate (carbamate group with 4-pyridyl)
Reported IC₅₀ (HIV-1 RT)	Not available	8–15 nM

Research Findings and Limitations

• However, this hypothesis lacks experimental validation .
• Synthetic Challenges :
  The synthesis of pyridin-3-ylmethyl-substituted imidazoles requires precise regioselective alkylation, which complicates large-scale production compared to the more straightforward 4-pyridyl derivatives .
• Gaps in Data: No peer-reviewed studies directly compare the biological activity of the pyridin-3-ylmethyl and pyridin-4-ylmethyl analogues. Existing data on Capravirine cannot be extrapolated to this compound without empirical testing.